Cas no 921938-33-2 (2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)-)

• Product Name: 2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)-
• CAS No: 921938-33-2
• MF: C₅₁H₇₈O₆
• MW: 787.16143655777
• CID: 742701
• PubChem ID: 71421852
• Update Time: 2025-04-19

2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)-
• 3,7,10-tri(undecoxy)triphenylene-2,6,11-triol
• 921938-33-2
• 3,7,10-TRIS(UNDECYLOXY)TRIPHENYLENE-2,6,11-TRIOL
• DTXSID50840897

• Inchi： 1S/C51H78O6/c1-4-7-10-13-16-19-22-25-28-31-55-49-37-43-40(34-46(49)52)41-35-47(53)50(56-32-29-26-23-20-17-14-11-8-5-2)38-44(41)45-39-51(48(54)36-42(43)45)57-33-30-27-24-21-18-15-12-9-6-3/h34-39,52-54H,4-33H2,1-3H3
• InChI Key： KSQBFGRIBDKJNT-UHFFFAOYSA-N
• SMILES： O(C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCCCCCCC)O)O)OCCCCCCCCCCC)O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 786.57984020g/mol
• Monoisotopic Mass: 786.57984020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 33
• Complexity: 962
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.9
• Topological Polar Surface Area: 88.4Ų